Cas no 89296-07-1 (Phenol, 2-(3-methyl-4-phenyl-5-isothiazolyl)-)

Phenol, 2-(3-methyl-4-phenyl-5-isothiazolyl)- structure
89296-07-1 structure
Product Name:Phenol, 2-(3-methyl-4-phenyl-5-isothiazolyl)-
CAS No:89296-07-1
MF:C16H13NOS
MW:267.345522642136
CID:605031
PubChem ID:136220679
Update Time:2025-04-19

Phenol, 2-(3-methyl-4-phenyl-5-isothiazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-(3-methyl-4-phenyl-5-isothiazolyl)-
    • 6-(3-methyl-4-phenyl-2H-1,2-thiazol-5-ylidene)cyclohexa-2,4-dien-1-one
    • 89296-07-1
    • 6-(3-Methyl-4-phenyl-1,2-thiazol-5(2H)-ylidene)cyclohexa-2,4-dien-1-one
    • DTXSID10753055
    • Inchi: 1S/C16H13NOS/c1-11-15(12-7-3-2-4-8-12)16(19-17-11)13-9-5-6-10-14(13)18/h2-10,18H,1H3
    • InChI Key: WVCDEJSOWQPZAN-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC=CC=2O)=C(C(C)=N1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 267.07178521g/mol
  • Monoisotopic Mass: 267.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 61.4Ų
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